Cas no 1353960-17-4 ([Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid)
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid
- 2-(Cyclopropyl((2,3-dihydrobenzo[b][1,4]dioxin-5-yl)methyl)amino)acetic acid
- AM92993
- [Cyclopropyl-(2,3-dihydrobenzo[1,4]dioxin-5-ylmethyl)amino]acetic acid
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- Inchi: 1S/C14H17NO4/c16-13(17)9-15(11-4-5-11)8-10-2-1-3-12-14(10)19-7-6-18-12/h1-3,11H,4-9H2,(H,16,17)
- InChI Key: CMYGTLJUPHSBRM-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC=C(C1=2)CN(CC(=O)O)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 331
- Topological Polar Surface Area: 59
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086605-500mg |
Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid |
1353960-17-4 | 500mg |
£488.00 | 2022-03-01 |
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid
Comprehensive Overview of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid (CAS No. 1353960-17-4)
[Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl group and a 2,3-dihydro-benzo[1,4]dioxin moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its amino-acetic acid functional group, which is often associated with bioactive molecules.
The compound's CAS No. 1353960-17-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular framework combines a benzodioxin core, known for its presence in various pharmacologically active compounds, with a cyclopropylamine derivative, which is increasingly explored in medicinal chemistry for its metabolic stability and binding affinity. This combination positions [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid as a promising candidate for further study in targeted therapies.
Recent trends in drug development highlight the growing demand for small-molecule modulators with high specificity and low toxicity. This compound aligns with these trends, as its structure suggests potential interactions with enzymes or receptors involved in inflammatory or neurological processes. Researchers are also investigating its potential as a scaffold for novel therapeutics, particularly in areas like neurodegenerative diseases and metabolic disorders, which are among the most searched topics in biomedical research today.
From a synthetic chemistry perspective, the preparation of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid involves multi-step organic transformations, including N-alkylation and carboxylic acid functionalization. These methods are well-documented in peer-reviewed journals, making the compound accessible to researchers aiming to explore its properties. Its physicochemical properties, such as solubility and stability, are also under investigation to determine its suitability for formulation development.
In the context of green chemistry and sustainable drug design, this compound's potential for low environmental impact synthesis is being evaluated. With increasing regulatory focus on eco-friendly pharmaceuticals, researchers are optimizing its production to minimize waste and energy consumption. This aligns with broader industry goals of reducing the carbon footprint of drug manufacturing, a topic frequently searched by professionals in the field.
The structure-activity relationship (SAR) of [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid is another area of active research. Computational modeling and in vitro assays are being employed to understand how modifications to its benzodioxin or cyclopropyl components might enhance its biological activity. Such studies are crucial for rational drug design and are often queried in academic and industrial research databases.
As the scientific community continues to explore novel chemical entities for therapeutic applications, compounds like [Cyclopropyl-(2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)-amino]-acetic acid represent valuable tools for advancing medical science. Its combination of structural features and potential bioactivity makes it a compelling subject for future research, particularly in the development of precision medicine approaches that dominate current pharmaceutical discussions.
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